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Introduction
Oraqix® is a eutectic mixture of lidocaine (2.5%) and prilocaine (2.5%) formulated as a

thermosetting gel for localized anesthesia in periodontal pockets during procedures such as

scaling and root planing (SRP).[1][2] Accurate measurement of the duration of its anesthetic

effect is critical for clinical efficacy studies, comparative analyses, and further drug

development. These application notes provide detailed protocols and data presentation

guidelines for assessing the anesthetic duration of Oraqix®.

Oraqix® works by blocking sodium ion channels, which are essential for the initiation and

conduction of nerve impulses, resulting in localized anesthesia.[1][3] The gel is unique in that it

is a liquid at room temperature and transforms into an elastic gel at body temperature upon

application into the periodontal pocket.[2][4]

Quantitative Data Summary
The following tables summarize key quantitative data from clinical studies evaluating the

anesthetic properties of Oraqix®.

Table 1: Onset and Duration of Anesthetic Effect
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Parameter Value Study Reference(s)

Onset of Anesthesia 30 seconds [1][2][5]

Mean Duration of Anesthesia 17 to 20 minutes [5][6][7]

Individual Range of Duration 14 to 31 minutes [1][3][8]

Table 2: Pain Assessment Scores (Visual Analog Scale - VAS)

Treatment Group
Median VAS Score
(0-100 mm)

Key Findings Study Reference(s)

Oraqix®
7.5 mm (30s

application)

Significantly lower

pain score compared

to the 2-minute

application group.

[5]

Oraqix® 13.3 units

Significantly better

than no anesthetic. No

significant difference

compared to Vaseline

or Hurricaine®.

[6][9]

Placebo 13 mm

Oraqix® showed

statistically significant

pain reduction

compared to placebo.

[10]

Signaling Pathway and Mechanism of Action
The active ingredients in Oraqix®, lidocaine and prilocaine, are amide-type local anesthetics.

Their primary mechanism of action involves the blockade of voltage-gated sodium channels

within the neuronal membrane. This action inhibits the propagation of action potentials along

the nerve fibers, thereby preventing the transmission of pain signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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